6-chloro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole

• IUPAC Name: 6-chloro-2-[3-[(4-methylpyrazol-1-yl)methyl]azetidin-1-yl]-1,3-benzothiazole
• InChI: InChI=1S/C15H15ClN4S/c1-10-5-17-20(6-10)9-11-7-19(8-11)15-18-13-3-2-12(16)4-14(13)21-15/h2-6,11H,7-9H2,1H3
• InChI Key: KRLBSLIYNXPMMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2CN(C2)C3=NC4=C(S3)C=C(C=C4)Cl
• Molecular Formula: C15H15ClN4S
• Molecular Weight: 318.8 g/mol

Description

The compound “6-chloro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole” is a complex organic molecule. It contains a benzothiazole ring, which is a type of heterocyclic compound, and a pyrazole ring, which is another type of heterocyclic compound. The molecule also contains a chloro group and a methyl group.

Synthesis Analysis

The synthesis of this compound could involve several steps, including the formation of the pyrazole ring and the benzothiazole ring. The exact synthesis process would depend on the specific reactants and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzothiazole and pyrazole rings would likely contribute significantly to the overall structure of the molecule.

Chemical Reactions Analysis

This compound, like other organic molecules, could undergo a variety of chemical reactions. The types of reactions it can participate in would depend on its molecular structure and the conditions under which the reactions take place.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be determined by its molecular structure. These properties could affect how the compound behaves in different environments and how it can be used.

Mechanism of Action

Target of Action

Similar compounds have shown significant activity on kinases . Kinases are enzymes that play a crucial role in cell signaling and regulation.

Mode of Action

It is known that kinases, which could be potential targets, function by phosphorylating other proteins, thereby altering their activity and regulating various cellular processes .

Biochemical Pathways

Given the potential kinase inhibition, it can be inferred that the compound may influence signaling pathways within the cell .

Result of Action

Kinase inhibitors typically result in altered cell signaling, which can influence cell growth, differentiation, and survival .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. These factors would need to be carefully considered when handling or using the compound.

Future Directions

The future directions for research on this compound could include exploring its potential uses, studying its properties in more detail, and developing methods to synthesize it more efficiently.